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Compound of Interest

Compound Name: PI-1840

Cat. No.: B15565279 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of PI-1840, a proteasome inhibitor used in biochemical research.

PI-1840: Key Data for Handling and Storage
The following table summarizes essential quantitative data for PI-1840 (CAS 1401223-22-0),

also known as Proteasome Inhibitor XXIII. This information is critical for safe handling and

storage in a laboratory setting.
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Property Value Source

CAS Number 1401223-22-0 [1][2]

Molecular Formula C₂₂H₂₆N₄O₃ [3]

Molecular Weight 394.47 g/mol [3]

Appearance White solid [3]

Solubility

Soluble in DMSO and ethanol;

poorly soluble in aqueous

solutions.

[3]

Hazard Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No.

1272/2008.

[4]

Experimental Protocol: Standard Operating
Procedure for the Disposal of PI-1840
While PI-1840 is not classified as a hazardous substance, it is imperative to follow a

standardized procedure for its disposal to maintain laboratory safety and compliance with local

regulations. This protocol outlines the step-by-step process for the proper disposal of PI-1840.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.

2. Waste Identification and Segregation:

Unused PI-1840: If the original container of PI-1840 is to be disposed of, ensure it is clearly

labeled with the chemical name ("Proteasome Inhibitor XXIII, PI-1840") and CAS number

(1401223-22-0). Do not mix with other chemical waste.

Contaminated Materials: Any materials that have come into contact with PI-1840, such as

pipette tips, centrifuge tubes, and gloves, should be considered chemical waste.
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Solutions: Solutions containing PI-1840 should be collected in a designated, sealed, and

clearly labeled waste container. The label should include the chemical name, concentration,

and solvent.

3. Waste Collection and Storage:

Collect all PI-1840 waste in a designated, leak-proof container.

Store the waste container in a well-ventilated area, away from incompatible materials.

Ensure the waste container is kept closed when not in use.

4. Disposal Procedure:

Waste material must be disposed of in accordance with all applicable national and local

regulations.[4]

It is recommended to use a certified chemical waste disposal service. Contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal.

Handle uncleaned containers as you would the product itself.[4] Do not rinse empty

containers into the drain unless specifically permitted by your local regulations.

For returns of unused chemicals and containers, consult services such as Retrologistik, as

suggested by some suppliers.[4]

Disposal Workflow for PI-1840
The following diagram illustrates the logical workflow for the proper disposal of PI-1840 in a

laboratory setting.
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Preparation Waste Handling Disposal

Start: PI-1840 Waste Generated Don Appropriate PPE
Step 1 Identify Waste Type

(Solid, Liquid, Contaminated Labware)
Step 2 Segregate PI-1840 Waste

Step 3 Label Waste Container
(Chemical Name, CAS#, Date)

Step 4
Store in Designated AreaStep 5 Contact EHS for Pickup

Step 6
End: Professional Disposal

Step 7

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PI-1840.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of PI-1840, contributing to a secure research environment. Always consult your

institution's specific guidelines and the most recent Safety Data Sheet for any chemical you

handle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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